4-(Bromomethyl)-4-methylpiperidine hydrochloride

• IUPAC Name: 4-(bromomethyl)-4-methylpiperidine;hydrochloride
• InChI: InChI=1S/C7H14BrN.ClH/c1-7(6-8)2-4-9-5-3-7;/h9H,2-6H2,1H3;1H
• InChI Key: KTUGCKSWYUPTEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCC1)CBr.Cl
• Molecular Formula: C7H15BrClN
• Molecular Weight: 228.56 g/mol

Description

4-(Bromomethyl)-4-methylpiperidine hydrochloride is a piperidine derivative featuring a bromomethyl (-CH₂Br) and a methyl (-CH₃) group at the 4-position of the piperidine ring, with a hydrochloride counterion. This compound is structurally significant due to its reactive bromomethyl group, which makes it a versatile alkylating agent in organic synthesis and pharmaceutical intermediate development . Its hydrochloride form enhances solubility in polar solvents, facilitating its use in aqueous reaction conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Bromomethyl)-4-methylpiperidine hydrochloride typically involves the bromination of 4-methylpiperidine. One common method is as follows:

Starting Material: 4-Methylpiperidine

Bromination: The bromination reaction is carried out using N-bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is typically conducted in an inert solvent like carbon tetrachloride (CCl4) under reflux conditions.

Formation of Hydrochloride Salt: The resulting 4-(Bromomethyl)-4-methylpiperidine is then treated with hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

In an industrial setting, the production of 4-(Bromomethyl)-4-methylpiperidine hydrochloride may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

4-(Bromomethyl)-4-methylpiperidine hydrochloride can undergo various types of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group is a good leaving group, making the compound susceptible to nucleophilic substitution reactions. Common nucleophiles include amines, thiols, and alkoxides.

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the bromomethyl group to a methyl group or other reduced forms.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide (NaN3), potassium thiocyanate (KSCN), or sodium methoxide (NaOCH3) in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products Formed

Nucleophilic Substitution: Formation of substituted piperidines with various functional groups.

Oxidation: Formation of N-oxides or other oxidized derivatives.

Reduction: Formation of reduced piperidine derivatives.

Scientific Research Applications

4-(Bromomethyl)-4-methylpiperidine hydrochloride has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting the central nervous system.

Materials Science: The compound is utilized in the synthesis of polymers and other materials with specific properties.

Biological Research: It serves as a building block for the synthesis of biologically active molecules, including enzyme inhibitors and receptor ligands.

Chemical Synthesis: It is employed in the preparation of complex organic molecules through various synthetic routes.

Mechanism of Action

The mechanism of action of 4-(Bromomethyl)-4-methylpiperidine hydrochloride depends on its specific application. In medicinal chemistry, it may act as a precursor to active pharmaceutical ingredients that interact with molecular targets such as receptors, enzymes, or ion channels. The bromomethyl group can undergo nucleophilic substitution, leading to the formation of covalent bonds with target molecules, thereby modulating their activity.

Comparison with Similar Compounds

Structural Comparisons

Key Compounds :

4-(4-Bromophenyl)piperidine Hydrochloride ():

• Molecular Formula : C₁₁H₁₅BrClN
• Key Substituent : A bromophenyl group replaces the bromomethyl group.
• Impact : The aromatic bromine in the phenyl ring reduces reactivity compared to the aliphatic bromine in the target compound, making it less suitable for nucleophilic substitution reactions .

4-(4-Chlorophenyl)-4-methylpiperidine Hydrochloride ():

• Molecular Formula : C₁₂H₁₇Cl₂N
• Key Substituent : A chlorophenyl group at the 4-position.
• Impact : The electron-withdrawing chlorine atom and aromatic system decrease reactivity compared to the bromomethyl group. However, the methyl group at the 4-position introduces steric effects similar to the target compound .

4-(Boc-aminomethyl)-4-methylpiperidine Hydrochloride (): Molecular Formula: C₁₂H₂₄ClN₂O₂ Key Substituent: A tert-butoxycarbonyl (Boc)-protected aminomethyl group.

Data Table : Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Profile
4-(Bromomethyl)-4-methylpiperidine HCl	C₇H₁₃BrClN	226.45	Bromomethyl, Methyl	High (alkylation reactions)
4-(4-Bromophenyl)piperidine HCl	C₁₁H₁₅BrClN	276.60	4-Bromophenyl	Moderate (aryl bromide reactions)
4-(4-Chlorophenyl)-4-methylpiperidine HCl	C₁₂H₁₇Cl₂N	246.20	4-Chlorophenyl, Methyl	Low (electron-withdrawing Cl)
4-(Boc-aminomethyl)-4-methylpiperidine HCl	C₁₂H₂₄ClN₂O₂	295.79	Boc-aminomethyl, Methyl	Controlled (deprotection required)